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Compound of Interest

Compound Name: Antiviral agent 45

Cat. No.: B12382588 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Antiviral agent 45, also identified as compound 9a, is a potent inhibitor of the human

immunodeficiency virus (HIV). This large, lipophilic molecule demonstrates significant efficacy

against both HIV-1 and HIV-2, with IC50 values of 35 nM and 3.1 nM, respectively. Its

molecular formula is C47H94N6O6P2. This document provides a comprehensive overview of

the chemical structure, properties, and available data on this promising antiviral candidate. The

information presented is based on the limited publicly available data, and further in-depth

research is required to fully elucidate its therapeutic potential.

Chemical Structure and Properties
While a definitive 2D chemical structure for Antiviral Agent 45 (compound 9a) is not readily

available in the public domain, its molecular formula, C47H94N6O6P2, suggests a complex

and high molecular weight compound. The presence of phosphorus and a high carbon-to-

nitrogen and -oxygen ratio indicates it is likely a lipophilic prodrug, possibly designed to

enhance cell permeability and bioavailability.

Physicochemical Properties
Quantitative data on the physicochemical properties of Antiviral Agent 45 are not extensively

detailed in available literature. However, its likely prodrug nature and large molecular formula
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suggest certain characteristics.

Property Value/Information Source

Molecular Formula C47H94N6O6P2 Publicly available data

Molecular Weight 905.2 g/mol
Calculated from molecular

formula

Lipophilicity Expected to be high
Inferred from molecular

formula

Solubility

Likely poor in aqueous

solutions, higher in organic

solvents

Inferred from lipophilic nature

Storage
Powder: -20°C for 3 years; In

solvent: -80°C for 1 year
Supplier information

Antiviral Activity
Antiviral Agent 45 has demonstrated potent and specific activity against HIV-1 and HIV-2.

Quantitative Antiviral Data
Virus Strain IC50 Cell Line Assay Type

HIV-1 35 nM Not Specified Not Specified

HIV-2 3.1 nM Not Specified Not Specified

Experimental Protocols
Detailed experimental protocols for the synthesis and antiviral testing of Antiviral Agent 45 are

not publicly available. The following represents a generalized workflow that would typically be

employed for the evaluation of such a compound.

General Synthesis Workflow
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The synthesis of a complex lipophilic prodrug like Antiviral Agent 45 would likely involve a

multi-step process.

Starting Materials
(e.g., Active Drug Moiety, Lipophilic Side Chains) Step 1: Coupling Reaction Step 2: Introduction of Phosphate Group Step 3: Further Modification/Purification Antiviral Agent 45

(Compound 9a)

Click to download full resolution via product page

Caption: Generalized synthetic workflow for a lipophilic prodrug.

HIV Inhibition Assay (Conceptual Workflow)
A standard cell-based assay would be used to determine the IC50 values.

Prepare target cells
(e.g., T-lymphocytes)

Infect cells with HIV-1 or HIV-2

Treat infected cells with serial dilutions of Antiviral Agent 45

Incubate for a defined period

Measure viral replication
(e.g., p24 antigen ELISA, reverse transcriptase activity)

Calculate IC50 value
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Caption: Conceptual workflow for an HIV inhibition assay.

Mechanism of Action and Signaling Pathways
The precise mechanism of action for Antiviral Agent 45 has not been elucidated in the

available information. As a presumed prodrug, it would likely be metabolized intracellularly to

release an active antiviral agent. Given its potent anti-HIV activity, the active metabolite could

target various stages of the HIV life cycle.
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Caption: Potential targets in the HIV life cycle for antiviral intervention.

Conclusion and Future Directions
Antiviral Agent 45 (compound 9a) represents a highly potent inhibitor of both HIV-1 and HIV-2

in vitro. Its molecular formula suggests a lipophilic prodrug design, a common strategy to

enhance the delivery of antiviral nucleoside analogues. However, a significant lack of publicly
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available data, including its definitive chemical structure, detailed physicochemical properties,

and comprehensive biological data, hinders a full assessment of its potential.

Future research should focus on:

Structure Elucidation: Determining the precise chemical structure of Antiviral Agent 45 is

paramount.

Synthesis and Characterization: Developing and publishing a detailed synthetic route and full

characterization of its physicochemical properties.

Mechanism of Action Studies: Identifying the active metabolite and its specific molecular

target within the HIV replication cycle.

In Vivo Efficacy and Toxicology: Evaluating the antiviral activity, pharmacokinetic profile, and

safety in animal models.

The rediscovery and further investigation of this potent anti-HIV agent could provide a valuable

new lead in the ongoing search for more effective antiretroviral therapies.

To cite this document: BenchChem. [In-Depth Technical Guide to Antiviral Agent 45
(Compound 9a)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12382588#antiviral-agent-45-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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